Cas no 27934-92-5 (2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester)

• Product Name: 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester
• CAS No: 27934-92-5
• MF: C₉H₁₄O₇
• MW: 234.203263759613
• CID: 914952
• PubChem ID: 298249
• Update Time: 2025-05-20

2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 8-(hydroxymethyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4-carboxylate
• AC1L6SUN
• methyl 2,4,3,5-di-O-methylene-D-gluconate
• methyl 8-(hydroxymethyl)tetrahydro[1,3]dioxino[5,4-d][1,3]dioxine-4-carboxylate (non-preferred name)
• Methyl-2,4:3,5-dimethylen-D-gluconat
• NSC170160
• NSC179466
• O2,O4,O3,O5-Dimethandiyl-D-gluconsaeure-methylester
• O2,O4,O3,O5-dimethanediyl-D-gluconic acid methyl ester
• 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester
• 27934-92-5
• Methyl 8-(hydroxymethyl)tetrahydro-2H,6H-[1,3]dioxino[5,4-d][1,3]dioxine-4-carboxylate
• NSC-170160
• NSC-179466
• DTXSID20305307

• Inchi： 1S/C9H14O7/c1-12-9(11)8-7-6(14-4-16-8)5(2-10)13-3-15-7/h5-8,10H,2-4H2,1H3
• InChI Key： KKDYZKUSFKSGCK-UHFFFAOYSA-N
• SMILES： O1COC(C(=O)OC)C2C1C(CO)OCO2

Computed Properties

• Exact Mass: 234.07392
• Monoisotopic Mass: 234.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.45
• LogP: -1.36530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester

Comprehensive Overview of 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester (CAS No. 27934-92-5)

2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester (CAS No. 27934-92-5) is a specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique methylene-protected gluconic acid structure, has garnered significant attention due to its versatility in chiral synthesis and as a building block for complex molecular architectures. Researchers and industries value its stability and reactivity, making it a critical intermediate in the development of bioactive molecules and functional materials.

The growing interest in sustainable chemistry and green synthesis has further highlighted the relevance of 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester. As the demand for eco-friendly and efficient synthetic routes increases, this compound’s role in asymmetric catalysis and biomass-derived chemicals has become a focal point. Its ability to serve as a chiral auxiliary aligns with modern trends in drug discovery, where enantioselectivity is paramount for reducing side effects and improving efficacy.

One of the most frequently searched questions regarding CAS No. 27934-92-5 revolves around its synthetic applications and safety profile. Unlike many reactive intermediates, this ester exhibits moderate stability under standard conditions, making it suitable for laboratory and industrial-scale processes. Its compatibility with Grignard reactions, nucleophilic substitutions, and reductive aminations has been extensively documented, offering researchers a reliable tool for constructing stereochemically defined molecules.

In the context of drug development, 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester is often explored for its potential in glycosylation reactions and prodrug design. The pharmaceutical industry’s shift toward targeted therapies and personalized medicine has amplified the need for chiral precursors like this compound. Its structural features enable the creation of sugar-based therapeutics, which are increasingly prominent in treating metabolic disorders and infectious diseases.

Another area of interest is the compound’s role in material science, particularly in the synthesis of biodegradable polymers and functional coatings. With the global push for environmentally friendly materials, derivatives of D-gluconic acid are being investigated for their ability to enhance material properties while minimizing ecological impact. This aligns with searches related to sustainable packaging and green alternatives to conventional plastics.

From an analytical perspective, CAS No. 27934-92-5 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm the structural integrity of the compound, which is critical for reproducibility in research. FAQs about its storage conditions (typically cool, dry environments) and solubility (polar organic solvents) are common among first-time users.

In summary, 2,4:3,5-Di-O-methylene-D-gluconic Acid Methyl Ester represents a multifaceted tool for chemists and researchers. Its applications span pharmaceuticals, materials science, and green chemistry, addressing contemporary challenges in synthesis and sustainability. As scientific inquiries evolve, this compound’s adaptability ensures its continued relevance in cutting-edge research and industrial innovation.